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Dielectric Properties at a Glance

AC

. Dielectric Dielectric . Measurement
Material Conductivity . Source
Constant Loss Conditions
(SIm)
Calcium Adipate  Decreases Decreases ~10-%to 103 Room temperature  Single-
Monohydrate with with (30°C),1Hz-1 crystal
frequency frequency MHz [1] study [1]
Polypropylene 2.2 0.0002 - - 100 MHz - 3 GHz Material
0.00031 [2] database
[2]
Teflon (PTFE) 20-21 0.00028 - 3 GHz [2] Material
database
[2]
FR-4 (Epoxy 42-4.9 0.008 - 100 MHz - 3 GHz Material
glass) [2] database

[2]
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) Dielectric
Material
Constant

Alumina (99.5%) 9.6

Water (distilled) 76.7

Dielectric
Loss

0.0002

0.04 - 0.157

AC
Conductivity
(S/m)

Measurement
Conditions

100 MHz [2]

1 MHz - 3 GHz [2]

Experimental Protocol for Calcium Adipate

Source

Material
database

[2]

Material
database

[2]

The data for calcium adipate monohydrate was obtained from a study on high-purity single crystals. Here is

the detailed methodology [1]:

e Sample Preparation: Single crystals of calcium adipate monohydrate (Ca(CeHsQ4)-H20) were

grown using a single gel diffusion technique with silica gel as the growth medium. The resulting

crystals were confirmed to belong to the triclinic crystal system [1].

¢ Dielectric Measurement: The dielectric properties were measured using an LCR meter. The
capacitance was measured directly, and the dielectric constant was calculated using the standard
formula €' = Cd | €0A, where C is the capacitance, d is the thickness of the crystal, €0 is the

permittivity of free space, and A is the area of the electrode [1].

e Data Collection: Measurements of capacitance and dielectric loss were taken across a wide
frequency range (1 Hz to 1 MHz) at room temperature (30°C). The AC conductivity was derived from

the dielectric data [1].

The following diagram illustrates the experimental workflow for characterizing the dielectric properties of

calcium adipate crystals:
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Researcher's Summary

e Calcium Adipate Profile: The experimental data shows calcium adipate monohydrate has a low
dielectric constant and loss that decrease with increasing frequency, which is typical of dielectric
materials. Its low AC conductivity confirms it behaves as an electrical insulator [1].

¢ Performance Context: While quantitative comparisons are limited, calcium adipate's general
dielectric behavior appears to be in the realm of common insulating materials rather than high-k
ceramics. Its properties are significantly different from conductive or highly polar substances like
water [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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